Cas no 141567-82-0 (Thiourea,N-methyl-N'-[2-[4-[[1-[(2-methyl-5-oxazolyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]-)

• Product name: Thiourea,N-methyl-N'-[2-[4-[[1-[(2-methyl-5-oxazolyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]-
• CAS No: 141567-82-0
• MF: C₂₁H₂₉N₇OS
• MW: 427.56626200676
• CID: 1307238

Thiourea,N-methyl-N'-[2-[4-[[1-[(2-methyl-5-oxazolyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-methyl-N'-[2-[4-[[1-[(2-methyl-5-oxazolyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]-
• Thiourea, N-methyl-N'-[2-[4-[[1-[(2-methyl-5-oxazolyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]-

• Inchi： 1S/C21H29N7OS/c1-15-24-13-17(29-15)14-28-19-6-4-3-5-18(19)26-20(28)25-16-7-10-27(11-8-16)12-9-23-21(30)22-2/h3-6,13,16H,7-12,14H2,1-2H3,(H,25,26)(H2,22,23,30)
• InChI Key： GVMVXKFZKHLWHA-UHFFFAOYSA-N
• SMILES： N(C)C(NCCN1CCC(NC2N(CC3OC(C)=NC=3)C3=CC=CC=C3N=2)CC1)=S

Computed Properties

• Exact Mass: 427.21577

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 620.6±65.0 °C(Predicted)
• PSA: 83.18
• pka: 14.54±0.70(Predicted)